Cas no 855916-28-8 (6-methyl-5-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 6-methyl-5-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 855916-28-8
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 1016502
• PubChem ID: 68825310
• Update Time: 2025-05-19

6-methyl-5-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5-(trifluoromethyl)picolinic acid
• 6-methyl-5-(trifluoromethyl)pyridine-2-carboxylic acid
• 6-Methyl-5-trifluoromethyl-pyridine-2-carboxylic acid
• 6-Methyl-5-(trifluoromethyl)picolinicacid
• SCHEMBL3881447
• 855916-28-8
• DTXSID50739111
• YEYCHOMDGFGJME-UHFFFAOYSA-N
• CS-0456274
• F82002
• A929829
• EN300-100672
• DB-359630

• Inchi： 1S/C8H6F3NO2/c1-4-5(8(9,10)11)2-3-6(12-4)7(13)14/h2-3H,1H3,(H,13,14)
• InChI Key： YEYCHOMDGFGJME-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)O)N=C1C)(F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-methyl-5-(trifluoromethyl)pyridine-2-carboxylic acid

Recent Advances in the Application of 6-methyl-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 855916-28-8) in Chemical Biology and Pharmaceutical Research

6-methyl-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 855916-28-8) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting inflammatory diseases and cancer. Recent studies have highlighted its role as a versatile building block for the construction of heterocyclic scaffolds, which are crucial for drug discovery. This research brief synthesizes the latest findings on the compound's applications, mechanisms, and potential therapeutic benefits.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 6-methyl-5-(trifluoromethyl)pyridine-2-carboxylic acid in inhibiting protein kinases involved in inflammatory pathways. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in a lead candidate with nanomolar potency. The study underscores the compound's potential as a scaffold for anti-inflammatory drug development.

In the realm of oncology, a recent preprint on BioRxiv revealed that 6-methyl-5-(trifluoromethyl)pyridine-2-carboxylic acid derivatives exhibit promising activity against mutant KRAS-driven cancers. The researchers employed computational docking and in vitro assays to identify specific interactions between the compound and the KRAS G12C mutant protein. These findings open new avenues for targeting previously undruggable oncogenic proteins.

The synthetic accessibility of 6-methyl-5-(trifluoromethyl)pyridine-2-carboxylic acid has also been a focus of recent investigations. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route for this compound, achieving a 78% yield with improved purity profiles. This advancement addresses previous challenges in large-scale production, facilitating its broader application in medicinal chemistry campaigns.

Pharmacokinetic studies have further elucidated the metabolic stability of 6-methyl-5-(trifluoromethyl)pyridine-2-carboxylic acid derivatives. Research published in Drug Metabolism and Disposition reported favorable ADME (absorption, distribution, metabolism, and excretion) properties for several analogs, particularly those with specific substitutions at the 2-position. These results suggest that the core structure provides an optimal balance between potency and drug-like characteristics.

Looking forward, the unique physicochemical properties of 6-methyl-5-(trifluoromethyl)pyridine-2-carboxylic acid, including its trifluoromethyl group's metabolic stability and the pyridine ring's hydrogen bonding capacity, position it as a privileged structure in fragment-based drug discovery. Several pharmaceutical companies have included derivatives of this compound in their screening libraries for new target identification programs.

In conclusion, 6-methyl-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 855916-28-8) continues to demonstrate significant value in chemical biology and pharmaceutical research. Its applications span from inflammatory disease treatment to oncology, supported by recent advances in synthetic methodology and mechanistic understanding. Future research directions may focus on expanding its utility in targeted protein degradation and covalent inhibitor development.